[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride

• IUPAC Name: [3-(trifluoromethyl)-1-bicyclo[1.1.1]pentanyl]methanamine;hydrochloride
• InChI: InChI=1S/C7H10F3N.ClH/c8-7(9,10)6-1-5(2-6,3-6)4-11;/h1-4,11H2;1H
• InChI Key: WVDRYETUMVJEBQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C(F)(F)F)CN.Cl
• Molecular Formula: C7H11ClF3N
• Molecular Weight: 201.62 g/mol
• CAS RN: 1886967-52-7

Description

“[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride” is a chemical compound with the CAS Number: 1886967-52-7. It has a molecular weight of 201.62. The IUPAC name for this compound is (3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H10F3N.ClH/c8-7(9,10)6-1-5(2-6,3-6)4-11;/h1-4,11H2;1H. This code provides a specific string of characters that represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder. It’s important to note that the physical and chemical properties of a compound can vary based on its purity and other factors.

Scientific Research Applications

1. Synthesis of Bioactive Molecules

Bicyclo[1.1.1]pentanes (BCPs) like [3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride are significant in synthesizing bioactive molecules. They serve as rigid spacer groups that improve drug-like qualities in medicinal chemistry. The synthesis of BCP benzylamines through reactivity with [1.1.1]propellane and 2-azaallyl anions, as reported by Shelp and Walsh (2018) (Shelp & Walsh, 2018), demonstrates the growing importance of these compounds in pharmaceutical research.

2. Continuous Flow-Enabled Synthesis

In medicinal chemistry, the development of bench-stable bicyclo[1.1.1]pentane trifluoroborate salts is a crucial advancement. These salts facilitate direct C(sp2)-C(sp3) cross-coupling to produce bioisosteres, as explored by VanHeyst et al. (2020) (VanHeyst et al., 2020). This highlights the role of BCPs in creating complex molecular structures in drug development.

3. Direct Synthesis of BCP Derivatives

The direct synthesis of 3-alkylbicyclo[1.1.1]pentan-1-amines from [1.1.1]propellane is a significant advancement. Hughes et al. (2019) (Hughes et al., 2019) demonstrated this process, which allows the efficient incorporation of pharmaceutically relevant amines onto the BCP scaffold, thereby opening new avenues in drug synthesis.

4. Radical Multicomponent Carboamination

Kanazawa and Uchiyama (2018) (Kanazawa & Uchiyama, 2018) discussed the radical multicomponent carboamination of [1.1.1]propellane, which is vital for the synthesis of unsymmetrically 1,3-difunctionalized BCP derivatives. This method is crucial for expanding the chemical space in drug discovery.

5. Enantioselective C–H Functionalization

Garlets et al. (2020) (Garlets et al., 2020) explored the enantioselective C–H functionalization of BCPs, providing access to chiral substituted BCPs. This innovative approach shows that highly strained molecules can undergo direct C–H insertion, maintaining their carbocyclic framework, which is significant for pharmaceutical applications.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H303, H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These codes correspond to specific safety and hazard guidelines as defined by the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).